Cas no 83682-42-2 (1-Butyne, 4,4-dichloro-)
1-Butyne, 4,4-dichloro- structure
Product Name:1-Butyne, 4,4-dichloro-
1-Butyne, 4,4-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butyne, 4,4-dichloro-
- 4,4-dichlorobut-1-yne
- 83682-42-2
- DTXSID801003681
- 4,4-DICHLORO-1-BUTYNE
- SCHEMBL10073715
-
- Inchi： 1S/C4H4Cl2/c1-2-3-4(5)6/h1,4H,3H2
- InChI Key： GZSQUXHPCHUPPD-UHFFFAOYSA-N
- SMILES： ClC(CC#C)Cl
Computed Properties
- Exact Mass: 121.969006
- Monoisotopic Mass: 121.969006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 66.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.1
Experimental Properties
- Density: 1.211
- Boiling Point: 152.9°Cat760mmHg
- Flash Point: 56°C
- Refractive Index: 1.465
1-Butyne, 4,4-dichloro- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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